(2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol

• IUPAC Name: (2S,3S)-2-[benzyl(methyl)amino]-3-methylpentan-1-ol
• InChI: InChI=1S/C14H23NO/c1-4-12(2)14(11-16)15(3)10-13-8-6-5-7-9-13/h5-9,12,14,16H,4,10-11H2,1-3H3/t12-,14+/m0/s1
• InChI Key: JPXSDNBZAYWWCL-GXTWGEPZSA-N
• Canonical SMILES: CCC(C)C(CO)N(C)CC1=CC=CC=C1
• Isomeric SMILES: CC[C@H](C)[C@@H](CO)N(C)CC1=CC=CC=C1
• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol

Description

“(2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol” is a chiral organic compound. It has a molecular weight of 221.34. The compound is solid in its physical form.

Molecular Structure Analysis

The IUPAC name for this compound is “(2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol” and its InChI code is "1S/C14H23NO/c1-4-12(2)14(11-16)15(3)10-13-8-6-5-7-9-13/h5-9,12,14,16H,4,10-11H2,1-3H3/t12-,14+/m0/s1". The InChI key is "JPXSDNBZAYWWCL-GXTWGEPZSA-N".

Physical And Chemical Properties Analysis

The compound is solid in its physical form. It should be stored in a refrigerator.

Scientific Research Applications

Biofuel Production

One notable application of similar compounds is in the production of biofuels. Pentanol isomers, which include structures similar to "(2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol," have been identified as potential biofuels. These compounds are natural by-products of microbial fermentations and have been produced through metabolic engineering in microbial strains. Although current production levels are not yet practical for industrial applications, the approach shows promise for improving production efficiency and developing sustainable biofuels (Cann & Liao, 2009).

Pharmaceutical Intermediates

Compounds structurally related to "(2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol" have been utilized in the synthesis of pharmaceutical intermediates. For instance, derivatives of amino alcohols have been prepared for the development of potent CX3CR1 antagonists, which have applications in the treatment of diseases like multiple sclerosis (Malmquist & Ström, 2012). Additionally, amino acetate functionalized Schiff base organotin(IV) complexes have been synthesized and studied for their anticancer properties, demonstrating the potential of these compounds in drug development (Basu Baul et al., 2009).

Material Science

In material science, derivatives of compounds similar to "(2S,3S)-2-(benzyl(methyl)amino)-3-methylpentan-1-ol" have been explored for their potential applications. For example, aminomethyloxy derivatives of 1-(propylsulfanyl)pentane, synthesized through reactions involving 1-(propylsulfanyl)pentan-2-ol, have been tested as antimicrobial additives to lubricating oils and antiseptics against bacteria and fungi, indicating their utility in developing new materials with antimicrobial properties (Dzhafarov et al., 2010).

Safety And Hazards

The compound has been assigned the GHS07 pictogram. The signal word for this compound is "Warning". The hazard statements associated with this compound are H302, H315, H319, H335. The precautionary statement is P261.